Cas no 1092934-19-4 (Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate)

• Product Name: Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate
• CAS No: 1092934-19-4
• MF: C₂₀H₁₂K₂O₆S₂
• MW: 490.632285118103
• MDL: MFCD28386102
• CID: 2208912
• PubChem ID: 253661855
• Update Time: 2025-11-01

Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate Chemical and Physical Properties

Names and Identifiers

• Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate
• (R)-1,1'-Binaphthyl-2,2'-disulfonic Acid Dipotassium Salt
• (R)-BINSA Dipotassium Salt
• D4445
• CID 87548207
• Dipotassium(R)-1,1'-Binaphthyl-2,2'-disulfonate>(R)-Binsa dipotassium salt
• Dipotassium (S)-1,1'-Binaphthyl-2,2'-disulfonate
• MFCD28386102
• SCHEMBL3628026
• dipotassium;1-(2-sulfonatonaphthalen-1-yl)naphthalene-2-sulfonate
• D90290
• 1092934-19-4

• MDL： MFCD28386102
• Inchi： 1S/C20H14O6S2.2K/c21-27(22,23)17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)28(24,25)26;;/h1-12H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
• InChI Key： ALWKFXOUXLSOSQ-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)S(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 489.9349434g/mol
• Monoisotopic Mass: 489.9349434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 673
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131

Experimental Properties

• Melting Point: >300°C
• Solubility: Benzene (Slightly, Sonicated), Methanol (Slightly), Water (Slightly)

Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate Security Information

• Storage Condition：Hygroscopic, Room Temperature, Under inert atmosphere

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate

Comprehensive Analysis of Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate (CAS No. 1092934-19-4)

Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate (CAS No. 1092934-19-4) is a chiral sulfonate salt widely recognized for its applications in asymmetric synthesis and catalysis. This compound, derived from the binaphthyl backbone, is a potassium salt of the (R)-enantiomer, making it highly valuable in enantioselective reactions. Researchers and industries frequently search for "chiral auxiliaries," "asymmetric catalysis," and "enantiopure compounds," all of which align with the properties of this molecule. Its unique structure and functionality have positioned it as a critical reagent in pharmaceutical intermediates and specialty chemicals.

The growing demand for green chemistry and sustainable processes has further highlighted the importance of Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate. Users often inquire about "eco-friendly catalysts" or "biodegradable chiral reagents," topics that resonate with this compound's potential in reducing environmental impact. Its water solubility, attributed to the disulfonate groups, enhances its applicability in aqueous-phase reactions, a trending area in modern synthetic chemistry. Additionally, the binaphthyl core provides steric hindrance and electronic effects, enabling high selectivity in transformations such as C-C bond formation and hydrogenation.

From an analytical perspective, CAS No. 1092934-19-4 is often characterized using techniques like HPLC, NMR, and X-ray crystallography. These methods confirm its enantiomeric purity and structural integrity, which are critical for reproducibility in research. Questions like "how to determine enantiomeric excess" or "best practices for chiral separation" are frequently associated with this compound, underscoring its role in method development. The potassium counterions also contribute to its stability, making it a preferred choice over other metal salts in sensitive reactions.

In the pharmaceutical sector, Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate is explored for its potential in drug design, particularly in creating chiral APIs (Active Pharmaceutical Ingredients). Searches for "chiral drug synthesis" or "stereoselective manufacturing" often lead to discussions involving this compound. Its compatibility with organocatalysis and transition-metal catalysis further broadens its utility, addressing the need for versatile and efficient synthetic tools. The compound's scalability and commercial availability also make it attractive for industrial applications.

Beyond synthetic chemistry, CAS No. 1092934-19-4 has garnered attention in materials science, particularly in the development of chiral polymers and liquid crystals. Queries like "chiral materials for optoelectronics" or "self-assembling supramolecules" reflect emerging interests where this compound could play a pivotal role. Its sulfonate groups facilitate interactions with other functional materials, enabling the design of advanced systems with tailored properties. This interdisciplinary relevance ensures its continued prominence in both academic and industrial research.

In summary, Dipotassium (R)-1,1'-Binaphthyl-2,2'-disulfonate (CAS No. 1092934-19-4) is a multifaceted compound bridging gaps between chiral synthesis, sustainable chemistry, and advanced materials. Its alignment with trending topics like "green catalysts" and "enantioselective technology" ensures its relevance in contemporary scientific discourse. As research progresses, this compound is poised to remain a cornerstone in the development of innovative chemical solutions.